2-(4-Methoxyphenyl)pyridine

• IUPAC Name: 2-(4-methoxyphenyl)pyridine
• InChI: InChI=1S/C12H11NO/c1-14-11-7-5-10(6-8-11)12-4-2-3-9-13-12/h2-9H,1H3
• InChI Key: QUMXRZNAUFKBAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=N2
• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• CAS RN: 5957-90-4

Description

2-(4-Methoxyphenyl)pyridine is a chemical compound with the linear formula C12H11NO. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Synthesis Analysis

The synthesis of compounds related to 2-(4-Methoxyphenyl)pyridine has been discussed in various studies. For instance, a multi-step synthesis involving the reaction of pyridin-2-yl-4-oxobutanal derivatives with ®-1-(4-methoxyphenyl)ethan-1-amine has been reported. Other synthetic strategies include ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The molecular structure of 2-(4-Methoxyphenyl)pyridine has been analyzed in several studies. The molecule has a molecular weight of 185.228. The NLO behavior of properties for related molecules such as chemical reactivity, HOMO–LUMO analysis, and electronic transitions have been obtained.

Chemical Reactions Analysis

Chemical reactions involving 2-(4-Methoxyphenyl)pyridine have been studied. For example, reactions of anhydrides use Pyridine as a solvent. Other reactions include Pd-catalyzed direct arylation and Suzuki-Miyaura cross-coupling.

Physical And Chemical Properties Analysis

2-(4-Methoxyphenyl)pyridine has a density of 1.1±0.1 g/cm3, a boiling point of 311.5±25.0 °C at 760 mmHg, and a flash point of 114.2±13.4 °C. It has a molar refractivity of 55.6±0.3 cm3, and a molar volume of 171.9±3.0 cm3.

Scientific Research Applications

Corrosion Inhibition

2-(4-Methoxyphenyl)pyridine derivatives have shown significant potential in the field of corrosion inhibition. For instance, research has demonstrated that certain pyridine derivatives, including those with a 4-methoxyphenyl group, are effective corrosion inhibitors for steel in acidic environments. Studies utilizing electrochemical impedance spectroscopy, Tafel polarization, and other techniques have revealed these compounds' efficacy in protecting metal surfaces against corrosion (Ansari, Quraishi, & Singh, 2015). Additional studies have confirmed similar findings, highlighting the role of these compounds in offering corrosion protection to mild steel in hydrochloric acid solutions (Sudheer & Quraishi, 2014).

Photophysical Studies

The photophysical properties of 2-(4-Methoxyphenyl)pyridine and its analogs have been extensively studied. These compounds are known for their interesting intramolecular charge transfer and proton transfer properties, which are of significance in the study of fluorescence and luminescence. For example, research on derivatives of this compound has revealed their ability to display twisted intramolecular charge transfer emissions in certain solvents (Behera, Karak, & Krishnamoorthy, 2015). Another study has focused on the synthesis and photophysical evaluation of 2-methoxy and 2-morpholino pyridine compounds, noting their high fluorescence quantum yields (Hagimori, Nishimura, Mizuyama, & Shigemitsu, 2019).

Safety and Hazards

Safety information for 2-(4-Methoxyphenyl)pyridine indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and avoid exposure.

Mechanism of Action

Mode of Action

It’s possible that the compound interacts with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and Van der Waals forces .

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .

Synthesis routes and methods

Procedure details

That is, as shown in the Reaction Scheme below, (4-methoxyphenyl)magnesium bromide was synthesized from 22.4 g (120 mmol) of 4-bromoanisole by a conventional method by using 3.4 g of magnesium (Mg) in dry tetrahydrofuran (THF) under argon stream and added slowly into a solution of 15.8 g (100 mmol) of 2-bromopyridine and 1.8 g of (1,2-bis(diphenylphosphino)ethane)dichloronickel (II) (Ni(dppe)Cl2) in dry THF and the mixture was refluxed for 1 hour. After adding 250 ml of an aqueous solution of 5% hydrochloric acid to the reaction mixture, the reaction mixture was washed with chloroform. The water layer was neutralized with an aqueous solution of sodium hydrogen carbonate and the objective compound was extracted with chloroform and the organic layer was distilled off under reduced pressure. The distillate immediately solidified at room temperature to obtain 15.1 g (81.5 mmol) of 2-(4-methoxy-phenyl)pyridine (4-MeO-PPy) as white solid. Identification was performed by elementary analysis of C, H and N and 1H-NMR.

Q & A

Q1: How does the pKa of the carboxylate ligand in a [Cp*RhCl2]2 system impact the rate of C-H activation in 2-(4-methoxyphenyl)pyridine?

A1: Research suggests a direct correlation between the pKa of the carboxylate ligand and the observed rate of C-H activation in 2-(4-methoxyphenyl)pyridine when using [Cp*RhCl2]2 as the catalyst []. This correlation holds true up to a pKa of 4.3. Beyond this point, the rate plateaus and even decreases with increasing pKa values. This suggests that carboxylate ligands with a pKa below 4.3 are more efficient in promoting the C-H activation step.

Q2: What is the mechanism of C-H activation of 2-(4-methoxyphenyl)pyridine by [Cp*RhCl2]2 in the presence of a carboxylate?

A2: Kinetic studies indicate a multi-step mechanism for the C-H activation of 2-(4-methoxyphenyl)pyridine by [CpRhCl2]2 and a carboxylate []. Initially, one molecule of 2-(4-methoxyphenyl)pyridine coordinates to the active catalyst, CpRhCl(κ2-OAc), formed in situ. Subsequently, a second molecule of 2-(4-methoxyphenyl)pyridine coordinates to the complex. This second coordination is crucial and precedes the rate-determining step, which is the C-H activation of the substrate.

Q3: Can 2-(4-methoxyphenyl)pyridine be used as a building block for blue-emitting iridium (III) complexes?

A3: Yes, 2-(4-methoxyphenyl)pyridine (mppy) can be used as a starting point for synthesizing blue-emitting tris-cyclometalated iridium (III) complexes []. By introducing electron-withdrawing groups like CHO, CN, SO2Me, and SO2Ar at the 5’-position of the phenyl ring in the mppy ligand of fac-[Ir(mppy)3], researchers achieved a significant blue shift in the luminescence emission. This modification shifted the emission from 495 nm to approximately 465 nm in degassed organic solvents, demonstrating its potential for blue-emitting applications.